Cas no 139194-88-0 (Benzene, 1-bromo-3-nitro-5-[(3-nitrophenoxy)methyl]-)

• Product Name: Benzene, 1-bromo-3-nitro-5-[(3-nitrophenoxy)methyl]-
• CAS No: 139194-88-0
• MF: C₁₃H₉BrN₂O₅
• MW: 353.124962568283
• CID: 1263338
• Update Time: 2024-08-04

Benzene, 1-bromo-3-nitro-5-[(3-nitrophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-nitro-5-[(3-nitrophenoxy)methyl]-

• Inchi： 1S/C13H9BrN2O5/c14-10-4-9(5-12(6-10)16(19)20)8-21-13-3-1-2-11(7-13)15(17)18/h1-7H,8H2
• InChI Key： RIZCTVQZUDIBTL-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(COC2=CC=CC([N+]([O-])=O)=C2)=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 351.96947

Experimental Properties

• Density: 1.650±0.06 g/cm3(Predicted)
• Melting Point: 166.5-167.5 °C(Solv: acetone (67-64-1))
• Boiling Point: 507.3±40.0 °C(Predicted)
• PSA: 95.51